4-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 4-methyl-2,4,5,6-tetrahydro-1H-cyclopenta[c]pyrazol-3-one
• InChI: InChI=1S/C7H10N2O/c1-4-2-3-5-6(4)7(10)9-8-5/h4H,2-3H2,1H3,(H2,8,9,10)
• InChI Key: MPTFLCLKEBBFEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C1C(=O)NN2

Description

4-Methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol is a heterocyclic compound featuring a fused cyclopentane-pyrazole core with a hydroxyl (-OH) group at position 3 and a methyl (-CH₃) substituent at position 2. Its unique structure combines the rigidity of the cyclopentane ring with the aromaticity of the pyrazole moiety, making it a versatile scaffold for pharmaceutical and materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, starting from a substituted cyclopentanone, the compound can be synthesized via a series of steps including condensation, cyclization, and subsequent functional group modifications .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often employ catalytic processes and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

4-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 4-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Substituent Variations in Cyclopenta[c]pyrazol Derivatives

The following table summarizes key structural differences and their implications:

Compound Name	Substituents	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	References
4-Methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol	4-CH₃, 3-OH	Hydroxyl, Methyl	~195.2 (estimated)	High H-bonding capacity, solubility
1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine HCl	1-(4-Fluorophenyl), 3-NH₂·HCl	Amine (ionic), Fluorophenyl	253.7	Pharmaceutical building block
2-{2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}aniline	3-C₆H₄NH₂	Aromatic amine	199.26	Intermediate for organic synthesis
3-[3-(Trifluoromethyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-2-yl]propan-1-amine	3-CF₃, 2-propylamine	Trifluoromethyl, Amine	236.20	Enhanced lipophilicity, CNS targeting
1H,4H,5H,6H-cyclopenta[c]pyrazol-4-one HCl	4-C=O	Ketone (ionic)	Not reported	Potential for metal coordination

Key Observations:

• Hydroxyl vs. Amine/Ketone Groups : The hydroxyl group in the target compound confers stronger hydrogen-bonding capacity compared to amines or ketones, improving solubility in polar solvents . Ionic derivatives (e.g., hydrochloride salts) enhance stability but reduce membrane permeability .
• Fluorine and Trifluoromethyl Substitutents : Fluorinated analogs (e.g., 1-(4-fluorophenyl)) increase lipophilicity and metabolic stability, making them favorable for blood-brain barrier penetration .
• Aromatic vs. Aliphatic Substituents : Aniline derivatives (e.g., 2-{...}aniline) introduce π-π stacking interactions, useful in crystal engineering .

Biological Activity

4-Methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol is a heterocyclic compound that has gained attention in recent years due to its diverse biological activities. This article explores the compound's biological properties, including its antimicrobial, anti-inflammatory, and anticancer activities, supported by case studies and research findings.

• Molecular Formula : C7H11N3O
• Molecular Weight : 151.18 g/mol
• IUPAC Name : 4-methyl-2H-cyclopenta[c]pyrazol-3-ol

Antimicrobial Activity

Research indicates that derivatives of cyclopenta[c]pyrazole compounds exhibit significant antimicrobial effects. A study demonstrated that several pyrazole derivatives showed potent antibacterial activity against both Methicillin-susceptible Staphylococcus aureus (MSSA) and Methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MIC) ranging from 4 to 16 mg/mL. In particular, compounds derived from pyrazole frameworks displayed enhanced activity compared to standard antibiotics like ciprofloxacin .

Anti-inflammatory Activity

The anti-inflammatory potential of 4-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol has been investigated in various studies. One notable study reported that certain pyrazole derivatives exhibited up to 85% inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) at concentrations comparable to dexamethasone, a well-known anti-inflammatory drug . This suggests that the compound may serve as a promising candidate for the development of new anti-inflammatory agents.

Anticancer Activity

Emerging evidence suggests that cyclopenta[c]pyrazole derivatives possess anticancer properties. A recent study highlighted the compound's ability to inhibit cell proliferation in various cancer cell lines. For instance, certain derivatives demonstrated cytotoxic effects against breast cancer cells with IC50 values significantly lower than those of established chemotherapeutic agents . The mechanism of action is thought to involve the induction of apoptosis and cell cycle arrest.

Study on Antimicrobial Efficacy

A comprehensive study evaluated the antimicrobial efficacy of various cyclopenta[c]pyrazole derivatives against fungal strains like Aspergillus niger. The results indicated MIC values ranging from 16 to 32 mg/mL, showcasing the compound's potential as an antifungal agent .

Study on Anti-inflammatory Properties

In a controlled experimental setup, researchers assessed the anti-inflammatory activity of 4-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol in vivo using carrageenan-induced edema models. The results revealed significant reductions in paw swelling compared to control groups treated with saline solutions .

Summary Table of Biological Activities

Activity	Effect	Reference
Antimicrobial	MIC against MSSA/MRSA: 4–16 mg/mL
Anti-inflammatory	TNF-α inhibition: up to 85%
Anticancer	IC50 values lower than chemotherapy